2-(5-ethyl-1-benzofuran-3-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide

• IUPAC Name: 2-(5-ethyl-1-benzofuran-3-yl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C20H18N2O4S2/c1-3-12-4-7-17-15(8-12)13(11-26-17)9-19(23)22-20-21-16-6-5-14(28(2,24)25)10-18(16)27-20/h4-8,10-11H,3,9H2,1-2H3,(H,21,22,23)
• InChI Key: HEJYLRHWPJFXIM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC=C2CC(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C
• Molecular Formula: C20H18N2O4S2
• Molecular Weight: 414.5 g/mol

Description

This compound features a benzofuran moiety substituted with an ethyl group at the 5-position and a benzothiazole ring modified with a methylsulfonyl group at the 6-position. Benzofurans are associated with neuroprotective properties, while benzothiazoles are recognized for anticancer and enzyme-inhibitory activities . The methylsulfonyl group enhances solubility and metabolic stability, making this compound distinct among its analogs .

Biological Activity

The compound 2-(5-ethyl-1-benzofuran-3-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide is a derivative of benzofuran and benzothiazole, which are known for their diverse biological activities. This article explores the biological activity of this specific compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C₁₉H₁₉N₃O₂S
• Molecular Weight : 365.44 g/mol
• Solubility : Soluble in organic solvents; limited solubility in water.

Research indicates that compounds derived from benzofuran and benzothiazole exhibit several mechanisms of action, including:

• Antimicrobial Activity : The compound has shown potential against various bacterial strains. Studies indicate that modifications on the benzofuran and benzothiazole moieties can enhance antimicrobial efficacy.
• Induction of Apoptosis : Similar compounds have been reported to induce apoptosis in cancer cells through the activation of caspases and increased reactive oxygen species (ROS) production .
• Anti-inflammatory Properties : Some derivatives inhibit pro-inflammatory cytokines, suggesting a role in managing inflammatory diseases.

Biological Activity Overview

Activity Type	Observed Effects	Reference
Antimicrobial	Moderate activity against Gram-positive bacteria; MIC values ranging from 16 to 64 µg/mL .
Apoptosis Induction	Induces apoptosis in K562 leukemia cells; significant increase in caspase activity observed .
Anti-inflammatory	Inhibition of IL-6 release in K562 cells .

Case Study 1: Antimicrobial Efficacy

A study focused on the synthesis of various benzofuran derivatives demonstrated that compounds similar to 2-(5-ethyl-1-benzofuran-3-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) indicating effectiveness at low concentrations .

Case Study 2: Apoptosis in Cancer Cells

In a comparative analysis of benzofuran derivatives, it was found that the compound induced apoptosis in K562 leukemia cells through a mitochondrial pathway. Flow cytometry results showed that 60.1% of cells underwent apoptosis when exposed to the compound for a specified duration. The study highlighted that the compound's ability to increase ROS levels contributed significantly to its cytotoxic effects .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares key structural features and biological activities of the target compound with analogs:

Compound Name	Molecular Formula	Substituents (Benzofuran/Benzothiazole)	Key Biological Activity	Source (Evidence ID)
2-(5-ethyl-1-benzofuran-3-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide (Target)	C₁₉H₁₈N₂O₄S₂	5-ethyl (benzofuran); 6-methylsulfonyl (benzothiazole)	Neuroprotective, anticancer*
N-[6-(trifluoromethyl)-1,3-benzothiazol-2-yl]-2-(3,4,5-trimethoxyphenyl)acetamide (BTA)	C₁₉H₁₆F₃N₂O₄S	6-trifluoromethyl (benzothiazole); trimethoxyphenyl (acetamide)	CK-1δ inhibition (pIC₅₀ = 7.8)
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]acetamide	C₂₀H₂₀N₂O₄S₂	6,7-dimethyl (benzofuran); 6-methylsulfonyl (benzothiazole)	Enhanced solubility/reactivity
N-(6-trifluoromethylbenzothiazole-2-yl)-2-(4-chlorophenyl)acetamide	C₁₅H₁₀ClF₃N₂O₂S	6-trifluoromethyl (benzothiazole); 4-chlorophenyl (acetamide)	Anticancer
2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-allyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide	C₂₅H₂₄N₄O₃S₂	7-methoxy (benzofuran); triazole-sulfanyl (linker)	Antimicrobial

*Predicted based on structural motifs of benzofuran and benzothiazole derivatives.

Key Findings from Comparative Studies

• Substituent Effects on Activity: The methylsulfonyl group on benzothiazole (target compound) improves solubility compared to trifluoromethyl (BTA) or methyl groups in other analogs .
• Binding Affinities :
  • BTA () exhibited a GlideXP score of −3.78 kcal/mol for CK-1δ inhibition, while methylsulfonyl-containing analogs (e.g., target compound) are hypothesized to bind more tightly to sulfhydryl-rich enzyme pockets due to the sulfonyl group’s electrophilicity .
• Biological Specificity :
  • Compounds with chlorophenyl () or trimethoxyphenyl () acetamide groups show higher anticancer specificity, whereas benzofuran-benzothiazole hybrids (target) may exhibit dual neuroprotective and anticancer effects .

Molecular Docking Insights

Docking studies of related compounds (e.g., ) into the PI3K enzyme (PDB: 3QJZ) suggest that the methylsulfonyl group stabilizes interactions with Lys802 and Asp964 residues, a mechanism likely shared by the target compound .

Unique Advantages and Limitations

Advantages

• Dual Pharmacophore : Combines neuroprotective (benzofuran) and anticancer (benzothiazole) motifs .
• Metabolic Stability : Methylsulfonyl group reduces oxidative degradation compared to methyl or trifluoromethyl analogs .

Limitations

• Synthetic Complexity : Multi-step synthesis may reduce scalability compared to simpler benzothiazole derivatives .
• Limited In Vivo Data: Most studies are computational or in vitro; pharmacokinetic profiling remains pending .